molecular formula C13H21N5O B6012500 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol

4,6-di-1-piperidinyl-1,3,5-triazin-2-ol

Cat. No. B6012500
M. Wt: 263.34 g/mol
InChI Key: OAJHFWKTNDRBEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-di-1-piperidinyl-1,3,5-triazin-2-ol, also known as DPTO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPTO is a heterocyclic compound that consists of a triazine ring with two piperidine rings attached to it.

Mechanism of Action

The mechanism of action of 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol is not fully understood, but studies have suggested that it may act as an inhibitor of enzymes involved in cancer cell growth. 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and transcription. Inhibition of these enzymes can lead to the death of cancer cells.
Biochemical and Physiological Effects
Studies have shown that 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has low toxicity and does not cause significant adverse effects in animal models. 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has been shown to have a half-life of approximately 2 hours in rats and is rapidly metabolized and excreted from the body. 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has been shown to have a moderate affinity for the serotonin transporter and may have potential applications in the treatment of depression.

Advantages and Limitations for Lab Experiments

One advantage of using 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol in lab experiments is its relatively simple synthesis method. 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol is also relatively stable and can be stored for extended periods without significant degradation. One limitation of using 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol. One area of research is the development of 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol-based materials with unique properties. Another area of research is the further exploration of 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol's potential as an antitumor agent. Studies have shown that 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has potential as a treatment for various types of cancer, and further research is needed to fully understand its mechanism of action and potential applications. Additionally, further research is needed to explore 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol's potential as a catalyst in various reactions.
Conclusion
In conclusion, 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol is a promising compound with potential applications in various fields. Its relatively simple synthesis method and low toxicity make it an attractive candidate for further research. While further research is needed to fully understand its mechanism of action and potential applications, 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has the potential to make significant contributions to various fields, including medicinal chemistry, materials science, and catalysis.

Synthesis Methods

The synthesis of 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol involves the reaction of 2,4,6-trichloro-1,3,5-triazine with piperidine in the presence of a base. The reaction yields 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol as a white solid, which can be purified by recrystallization. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has been studied for its potential as an antitumor agent. Studies have shown that 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol can inhibit the growth of cancer cells, making it a promising candidate for further research in cancer treatment. In materials science, 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, 4,6-di-1-piperidinyl-1,3,5-triazin-2-ol has been studied for its potential as a catalyst in various reactions.

properties

IUPAC Name

4,6-di(piperidin-1-yl)-1H-1,3,5-triazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21N5O/c19-13-15-11(17-7-3-1-4-8-17)14-12(16-13)18-9-5-2-6-10-18/h1-10H2,(H,14,15,16,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OAJHFWKTNDRBEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=NC(=NC(=O)N2)N3CCCCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21N5O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,6-Di(piperidin-1-yl)-1,3,5-triazin-2-ol

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